2-(1-Isopropyl-5-(trifluoromethyl)-1H-pyrazol-4-yl)acetonitrile

• Molecular Formula: C9H10F3N3
• Molecular Weight: 217.19 g/mol
• IUPAC Name: 2-[1-propan-2-yl-5-(trifluoromethyl)pyrazol-4-yl]acetonitrile
• InChI: InChI=1S/C9H10F3N3/c1-6(2)15-8(9(10,11)12)7(3-4-13)5-14-15/h5-6H,3H2,1-2H3
• InChI Key: YTUDRDYVYFHUNW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C(=C(C=N1)CC#N)C(F)(F)F

Description

2-(1-Isopropyl-5-(trifluoromethyl)-1H-pyrazol-4-yl)acetonitrile is a useful research compound. Its molecular formula is C9H10F3N3 and its molecular weight is 217.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Tetrabutyl ammonium bromide (7.95 gm, 24.7 mmol) was added to 4-(chloromethyl)-1-isopropyl-5-(trifluoromethyl)-1H-pyrazole (7 g, 31 mmol) in dioxane (75 mL) and water (75 mL) and the mixture was stirred for 10 minutes. Potassium cyanide (7.42 g, 114 mmol) was added and the mixture was stirred for 16 hours at room temperature. The mixture was diluted with EtOAc (100 mL) then the organic phase was washed with water (100 mL), brine (100 mL) and dried over sodium sulphate. The filtrate was evaporated in vacuo and purified by silica gel column chromatography eluting with hexane:EtOAc 90:10 to afford the title compound as a white solid (100%, 7.00 g).